![molecular formula C9H6F4O2 B6305348 2-Fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde CAS No. 1352719-37-9](/img/structure/B6305348.png)
2-Fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-Fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde” is a chemical compound with the molecular formula C9H6F4O2 . It has a molecular weight of 222.14 . It is a clear slightly yellow liquid .
Molecular Structure Analysis
The InChI code for “2-Fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde” is 1S/C9H6F4O2/c1-15-8-6(9(11,12)13)3-2-5(4-14)7(8)10/h2-4H,1H3 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde” include a refractive index n20/D of 1.45 (lit.), a boiling point of 118-119 °C (lit.), and a density of 1.41 g/mL at 25 °C (lit.) .Safety and Hazards
The safety information for “2-Fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde” includes hazard statements H315 - H319 - H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin: washing with plenty of soap and water .
Mechanism of Action
Target of Action
It’s known that similar compounds can target peripheral sensory trigeminal nerves .
Mode of Action
It’s known that similar compounds can interact with their targets through resonance stabilized carbocation .
Biochemical Pathways
Similar compounds have been known to participate in the synthesis of diphenylthioethers .
Pharmacokinetics
It’s known that the compound has a predicted boiling point of 2591±400 °C and a predicted density of 1364±006 g/cm3 .
Result of Action
Similar compounds have been known to produce neurotransmitters .
properties
IUPAC Name |
2-fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c1-15-8-6(9(11,12)13)3-2-5(4-14)7(8)10/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPNLJRNFRLJHBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)C=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-methoxy-4-(trifluoromethyl)benzaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.